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Cat. No.: B012677 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to Polyglycerin-6
Polyglycerin-6 is a polymer synthesized from six glycerin molecules, establishing it as a potent

humectant in skincare formulations.[1][2] Its primary function is to attract and retain moisture

within the skin, contributing to enhanced hydration and a plumper, more supple appearance.[1]

[2] Derived from vegetable oils, it is considered a safe and versatile ingredient suitable for a

variety of skin types. Its larger molecular size compared to its monomer, glycerin, results in

slower skin penetration, which is thought to provide longer-lasting moisturization.[1]

Polyglycerin-6 is typically incorporated into skincare products such as moisturizers, serums,

and lotions at concentrations ranging from 2% to 10%.[2]

Mechanism of Action
As a humectant, polyglycerin-6 possesses numerous hydroxyl (-OH) groups within its

polymeric structure. These hydroxyl groups readily form hydrogen bonds with water molecules.

When applied to the skin, polyglycerin-6 attracts water from the surrounding atmosphere and

from the deeper layers of the skin (the dermis), drawing it to the outermost layer (the stratum

corneum). This action increases the water content of the stratum corneum, leading to improved

skin hydration, reduced flakiness, and enhanced elasticity.[1] The larger molecular structure of

polyglycerin-6 also allows it to form a moisture-retaining film on the skin's surface, further

preventing transepidermal water loss (TEWL).[1]
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Caption: Mechanism of Polyglycerin-6 as a humectant.

Quantitative Data on Humectant Efficacy
While qualitative descriptions highlight the benefits of polyglycerin-6 for long-lasting hydration,

publicly available, peer-reviewed quantitative data from clinical trials specifically comparing its

efficacy to other humectants is limited. The following tables are presented as templates for

researchers to populate with data obtained from the experimental protocols outlined in the

subsequent sections.

Table 1: In-Vivo Skin Hydration (Corneometer Measurements)
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Table 2: Ex-Vivo Water Retention Capacity (Gravimetric Analysis)

Humectant
Initial Weight
of Skin Sample
(g)

Weight after
Hydration (g)

Weight after 4
hours at 40%
RH (g)

Water
Retention (%)

Control (Water

only)

Polyglycerin-6

(10% solution)

Glycerin (10%

solution)

Experimental Protocols
The following protocols are provided as standardized methods for evaluating the humectant

properties of polyglycerin-6.
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Protocol for In-Vivo Skin Hydration Assessment using a
Corneometer
Objective: To quantify the short-term and long-term hydrating effects of a formulation containing

polyglycerin-6 on human skin.

Materials and Equipment:

Corneometer® (e.g., CM 825, Courage + Khazaka)

Test formulation with Polyglycerin-6 (e.g., 5% in a standardized oil-in-water emulsion)

Control/vehicle formulation (without Polyglycerin-6)

Positive control formulation (e.g., containing 5% Glycerin)

Climate-controlled room (20-22°C, 40-50% relative humidity)

Volunteer subjects with self-perceived dry skin on their forearms

Procedure:

Volunteer Acclimatization: Subjects rest in the climate-controlled room for at least 30 minutes

before measurements.

Baseline Measurement: Three baseline Corneometer readings are taken from designated

2x2 cm test sites on the volar forearm of each subject. The average of these readings serves

as the baseline value.

Product Application: A standardized amount (e.g., 2 mg/cm²) of the test, control, and positive

control formulations are applied to their respective test sites. One site remains untreated.

Post-Application Measurements: Corneometer readings are taken at specified time points

(e.g., 1, 2, 4, 8, and 24 hours) after product application.

Data Analysis: The percentage increase in skin hydration is calculated relative to the

baseline for each time point and for each formulation. Statistical analysis (e.g., t-test or

ANOVA) is performed to determine the significance of the results.
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Caption: Workflow for in-vivo skin hydration testing.

Protocol for Ex-Vivo Water Retention Capacity
Objective: To determine the ability of polyglycerin-6 to retain water in a skin sample under

controlled environmental conditions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b012677?utm_src=pdf-body-img
https://www.benchchem.com/product/b012677?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials and Equipment:

Excised porcine or human skin samples

Polyglycerin-6 solution (e.g., 10% in deionized water)

Glycerin solution (10% in deionized water) as a positive control

Deionized water as a negative control

Analytical balance

Environmental chamber (set to a specific relative humidity, e.g., 40% RH, and temperature,

e.g., 30°C)

Beakers and forceps

Procedure:

Sample Preparation: Skin samples are cut into uniform pieces (e.g., 1x1 cm) and their initial

dry weight is recorded.

Hydration: The skin samples are immersed in the respective test solutions (Polyglycerin-6,

Glycerin, water) for a set period (e.g., 1 hour) to allow for complete hydration.

Initial Wet Weight: After hydration, the samples are removed, gently blotted to remove

excess surface liquid, and their initial wet weight is recorded.

Desiccation: The samples are placed in the environmental chamber.

Weight Monitoring: The weight of each sample is recorded at regular intervals (e.g., every

hour for 8 hours) to monitor water loss.

Data Analysis: The percentage of water retained at each time point is calculated using the

formula: (Weight at time t - Dry Weight) / (Initial Wet Weight - Dry Weight) * 100.

Formulation Guidelines

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b012677?utm_src=pdf-body
https://www.benchchem.com/product/b012677?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Polyglycerin-6 is a water-soluble ingredient that can be readily incorporated into the aqueous

phase of cosmetic formulations.

Recommended Use Level: 2-10%

pH Stability: Polyglycerin-6 is stable over a wide pH range typically found in cosmetic

formulations.

Compatibility: It is compatible with a wide range of cosmetic ingredients, including other

humectants, emollients, thickeners, and active ingredients.

Incorporation: For emulsions, it should be added to the water phase and heated along with

other water-soluble ingredients. In serum or toner formulations, it can be dissolved directly in

the water phase.

Example Formulation: Hydrating Serum

Phase Ingredient INCI Name % w/w

A Deionized Water Aqua q.s. to 100

A Polyglycerin-6 Polyglycerin-6 5.00

A Sodium Hyaluronate Sodium Hyaluronate 0.50

A Panthenol Panthenol 1.00

B Phenoxyethanol Phenoxyethanol 0.80

Procedure:

Combine the ingredients of Phase A and heat to 75-80°C with gentle stirring until all solids

are dissolved.

Cool down to 40°C.

Add Phase B and mix until uniform.

Safety and Regulatory Information
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The Cosmetic Ingredient Review (CIR) Expert Panel has assessed the safety of polyglycerin-
6 and concluded that it is safe as used in cosmetics. The safety assessment often leverages

data from its monomer, glycerin, which has a long history of safe use in cosmetic products.

Conclusion
Polyglycerin-6 is a valuable humectant for skincare formulations, offering the key benefit of

prolonged hydration due to its molecular structure. The provided protocols offer a framework for

researchers and formulators to quantitatively assess its efficacy and incorporate it effectively

into a range of cosmetic products. Further research is warranted to generate more comparative

quantitative data to fully elucidate its performance relative to other commonly used humectants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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